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Compound of Interest

Compound Name: 5-Chloropentanal

Cat. No.: B1584631 Get Quote

Introduction: 5-Chloropentanal is a bifunctional organic compound featuring a terminal

aldehyde group and a chlorine atom at the C-5 position. This unique structure, combining a

reactive carbonyl group with a halogenated alkyl chain, establishes it as a versatile and

valuable intermediate in organic synthesis.[1] Its applications span pharmaceuticals,

agrochemicals, and materials science, making it a compound of significant interest to

researchers and development professionals. This guide provides a comprehensive overview of

its identifiers, properties, synthesis protocols, and key applications.

Chemical Identifiers and Properties
5-Chloropentanal is registered under several chemical databases, ensuring its unique

identification for regulatory and research purposes. Its physical and chemical properties are

crucial for handling, storage, and reaction planning.

Table 1: Chemical Identifiers for 5-Chloropentanal
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Identifier Value Reference

CAS Number 20074-80-0 [2][3]

IUPAC Name 5-chloropentanal [2][4]

Molecular Formula C₅H₉ClO [2][3]

Molecular Weight 120.58 g/mol [2][5]

InChI
InChI=1S/C5H9ClO/c6-4-2-1-

3-5-7/h5H,1-4H2
[2][4]

InChIKey
ZNLHWEDEIKEQDK-

UHFFFAOYSA-N
[2][4]

Canonical SMILES C(CCCl)CC=O [2]

EC Number 869-782-6 [2][3]

DSSTox Substance ID DTXSID20349105 [2][3]

Table 2: Physicochemical Properties of 5-Chloropentanal

Property Value Reference

Appearance Colorless to light yellow liquid [6][7][8]

Boiling Point 172 °C at 760 mmHg [9][10]

Density ~1.006 g/cm³ [9][10]

Flash Point 66.8 - 67 °C [9][10]

Refractive Index ~1.419 [9][10]

Solubility
Soluble in ethyl acetate and

dichloromethane
[6]

Vapor Pressure 1.36 mmHg at 25°C [9][10]

Storage Conditions
Inert atmosphere, store in

freezer (-20°C to 8°C)
[3][4][6]
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Synthesis Protocols
The synthesis of 5-Chloropentanal can be achieved through several routes. The most

common methods involve the oxidation of the corresponding alcohol or the reduction of a

carboxylic acid derivative.

This method utilizes the partial reduction of an ester to an aldehyde using Diisobutylaluminium

hydride (DIBAL-H). It is a widely used laboratory-scale synthesis.[5][7][11]

Objective: To synthesize 5-Chloropentanal via the reduction of methyl 5-chloropentanoate.

Reactants:

Methyl 5-chloropentanoate (1.0 eq)

DIBAL-H (1 M solution in toluene, 1.27 eq)

Toluene (Anhydrous)

6N Hydrochloric acid

Water (Deionized)

Anhydrous Sodium Sulfate

Procedure:

A solution of Methyl 5-chloropentanoate (3.5 mL, 23.6 mmol) in anhydrous toluene (130 mL)

is prepared in a flame-dried, three-necked flask under an argon atmosphere.[5]

The solution is cooled to -78 °C using a dry ice/acetone bath.[5]

DIBAL-H solution (30 mL, 30 mmol) is added dropwise over 1 hour, maintaining the

temperature at -78 °C.[5]

The reaction mixture is stirred for an additional 3 hours at -78 °C after the addition is

complete.[7]
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The reaction is quenched by the slow, dropwise addition of 6N hydrochloric acid (50 mL).[5]

[7]

The mixture is allowed to warm to room temperature.[5]

The organic and aqueous layers are separated. The organic layer is washed twice with

water, dried over anhydrous sodium sulfate, and the solvent is partially evaporated under

reduced pressure.[5]

The resulting 5-Chloropentanal is obtained as a clear, colorless liquid (yield: 49% by NMR).

The product is typically used in the next step without further purification and should be stored

at 4°C under an argon atmosphere.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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